N-(2-cyanophenyl)-2-(ethylsulfanyl)benzamide

• IUPAC Name: N-(2-cyanophenyl)-2-ethylsulfanylbenzamide
• InChI: InChI=1S/C16H14N2OS/c1-2-20-15-10-6-4-8-13(15)16(19)18-14-9-5-3-7-12(14)11-17/h3-10H,2H2,1H3,(H,18,19)
• InChI Key: HLRNRGSCAUEAHL-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NC2=CC=CC=C2C#N
• Molecular Formula: C16H14N2OS
• Molecular Weight: 282.4 g/mol

Description

N-(2-cyanophenyl)-2-(ethylsulfanyl)benzamide is an organic compound that belongs to the class of benzamides It features a benzamide core with a 2-cyanophenyl group and an ethylthio substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-cyanophenyl)-2-(ethylsulfanyl)benzamide typically involves the reaction of 2-cyanophenylamine with 2-(ethylthio)benzoyl chloride. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction is usually performed in an organic solvent like dichloromethane or chloroform at room temperature.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and continuous flow systems to ensure consistent product quality and yield. The reaction conditions are optimized to maximize efficiency and minimize waste.

Chemical Reactions Analysis

Types of Reactions

N-(2-cyanophenyl)-2-(ethylsulfanyl)benzamide undergoes various chemical reactions, including:

Oxidation: The ethylthio group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The nitrile group can be reduced to an amine using reducing agents such as lithium aluminum hydride or catalytic hydrogenation.

Substitution: The benzamide core can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid; typically performed in an organic solvent like dichloromethane at low temperatures.

Reduction: Lithium aluminum hydride, catalytic hydrogenation; reactions are usually carried out in an inert atmosphere using solvents like tetrahydrofuran.

Substitution: Nitration with nitric acid and sulfuric acid; halogenation with halogens like bromine or chlorine in the presence of a Lewis acid catalyst.

Major Products Formed

Oxidation: Sulfoxide or sulfone derivatives.

Reduction: Amino derivatives.

Substitution: Nitro or halogenated derivatives.

Scientific Research Applications

N-(2-cyanophenyl)-2-(ethylsulfanyl)benzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly as a lead compound for designing new therapeutic agents.

Industry: Utilized in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N-(2-cyanophenyl)-2-(ethylsulfanyl)benzamide depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The molecular targets and pathways involved can vary, but common mechanisms include inhibition of enzyme activity or binding to receptor sites, leading to altered cellular responses.

Comparison with Similar Compounds

Similar Compounds

N-(2-cyanophenyl)-2-(methylthio)benzamide: Similar structure but with a methylthio group instead of an ethylthio group.

N-(2-cyanophenyl)-2-(phenylthio)benzamide: Features a phenylthio group, which may result in different chemical and biological properties.

N-(2-cyanophenyl)-2-(propylthio)benzamide: Contains a propylthio group, potentially affecting its reactivity and applications.

Uniqueness

N-(2-cyanophenyl)-2-(ethylsulfanyl)benzamide is unique due to the presence of both the 2-cyanophenyl and ethylthio groups, which confer specific chemical reactivity and potential biological activity. Its unique structure allows for diverse applications in various fields, making it a valuable compound for research and development.